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Compound of Interest

Compound Name: Cholesteryl acetate

Cat. No.: B139216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl acetate, a cholesterol ester, is a vital molecule in various biological and industrial

contexts. As a significant component of lipoproteins, it plays a crucial role in cholesterol

transport and metabolism, making it a key area of interest in atherosclerosis research. Beyond

its biological significance, cholesteryl acetate's unique liquid crystal properties have led to its

use in various technological applications. This technical guide provides an in-depth overview of

the core physical properties of cholesteryl acetate, detailed experimental protocols for their

determination, and a visualization of its role in key biological pathways.

Core Physical Properties
The physical characteristics of cholesteryl acetate are fundamental to its behavior in both

biological systems and material science applications. A summary of its key quantitative

properties is presented below.
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Property Value Source(s)

Molecular Formula C₂₉H₄₈O₂ [1]

Molecular Weight 428.69 g/mol [2]

Appearance
White to off-white crystalline

powder or solid.[3]
[3]

Melting Point 112-114 °C

Boiling Point ~493.3 °C (estimated)

Solubility

Water Insoluble

Ethanol
33.33 mg/mL (requires

sonication)

Chloroform Slightly soluble

Methanol Slightly soluble

DMSO Insoluble

Crystal System Monoclinic

Space Group P2₁

Experimental Protocols
Accurate determination of the physical properties of cholesteryl acetate is essential for

research and development. The following sections detail the methodologies for key

experimental procedures.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid.

Principle: The temperature at which the solid and liquid phases of a substance are in

equilibrium is its melting point. For pure crystalline compounds, this transition occurs over a

narrow temperature range.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Sample Preparation: If the cholesteryl acetate sample consists of large crystals, gently

grind it into a fine powder using a mortar and pestle. This ensures uniform packing and heat

transfer.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample. A

small amount of the solid will enter the tube.

Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard

surface to pack the solid into the bottom. The packed sample height should be approximately

2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

If the approximate melting point is known (around 112-114 °C), heat the sample at a

moderate rate until the temperature is about 20 °C below the expected melting point.

Reduce the heating rate to approximately 1-2 °C per minute as the expected melting point

is approached.

Observation and Recording:

Record the temperature at which the first droplet of liquid appears. This is the beginning of

the melting range.
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Record the temperature at which the last crystal melts. This is the end of the melting

range.

Purity Assessment: A sharp melting range (1-2 °C) is indicative of a pure compound. A broad

melting range suggests the presence of impurities.

Solubility Determination
Understanding the solubility of cholesteryl acetate in various solvents is crucial for its

handling, formulation, and application.

Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous

solution. The "like dissolves like" principle is a general guideline, where polar solutes dissolve

in polar solvents and nonpolar solutes in nonpolar solvents.

Apparatus:

Small test tubes or vials

Vortex mixer or shaker

Graduated pipettes or micropipettes

Analytical balance

Procedure:

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,

chloroform, hexane).

Sample Preparation: Weigh a precise amount of cholesteryl acetate (e.g., 10 mg) and place

it into a clean, dry test tube.

Solvent Addition: Add a measured volume of the selected solvent (e.g., 1 mL) to the test

tube.

Mixing: Vigorously agitate the mixture using a vortex mixer or by shaking for a predetermined

amount of time (e.g., 1-2 minutes) to ensure thorough mixing.
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Observation:

Visually inspect the mixture to determine if the solid has completely dissolved.

If the solid has dissolved, the compound is considered soluble under these conditions.

If some solid remains, the compound is considered sparingly soluble or insoluble.

Quantitative Determination (Optional):

If a more precise solubility value is required, a saturated solution can be prepared by

adding an excess of cholesteryl acetate to the solvent and allowing it to equilibrate (with

continuous stirring) at a constant temperature.

The undissolved solid is then removed by filtration or centrifugation.

The concentration of cholesteryl acetate in the supernatant can be determined using an

appropriate analytical technique (e.g., HPLC, GC-MS).

Reporting: Report the solubility as mass per unit volume (e.g., mg/mL) or as a qualitative

assessment (soluble, slightly soluble, insoluble).

Visualizations
Role of Cholesteryl Esters in Lipoprotein Metabolism
Cholesteryl acetate is a type of cholesteryl ester. This diagram illustrates the central role of

cholesteryl esters in the transport and metabolism of cholesterol within lipoproteins, a process

critical in both health and disease, particularly atherosclerosis.

Caption: Overview of lipoprotein metabolism highlighting the role of cholesteryl ester formation.

Experimental Workflow: Melting Point Determination
This diagram outlines the logical steps involved in determining the melting point of a solid

compound like cholesteryl acetate.
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Caption: Workflow for determining the melting point of a crystalline solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cholest-5-en-3-ol (3β)-, acetate [webbook.nist.gov]

2. selleckchem.com [selleckchem.com]

3. Cholesteryl acetate | 604-35-3 [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Cholesteryl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139216#what-are-the-physical-properties-of-
cholesteryl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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